Cas no 1192152-97-8 (5-[(tert-butoxy)carbonyl]pyrazine-2-carboxylic acid)

• Product Name: 5-[(tert-butoxy)carbonyl]pyrazine-2-carboxylic acid
• CAS No: 1192152-97-8
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• MDL: MFCD26521436
• CID: 4576583
• PubChem ID: 66878261
• Update Time: 2025-05-22

5-[(tert-butoxy)carbonyl]pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(tert-Butoxy)carbonyl]pyrazine-2-carboxylic Acid
• 2,5-Pyrazinedicarboxylic acid, 2-(1,1-dimethylethyl) ester
• 5-[(tert-butoxy)carbonyl]pyrazine-2-carboxylic acid

• MDL： MFCD26521436
• Inchi： 1S/C10H12N2O4/c1-10(2,3)16-9(15)7-5-11-6(4-12-7)8(13)14/h4-5H,1-3H3,(H,13,14)
• InChI Key： MUKRDMBDOQOSSD-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)(C)C)=O)=NC=C(C(O)=O)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 5-[(tert-butoxy)carbonyl]pyrazine-2-carboxylic acid

5-[(tert-butoxy)carbonyl]pyrazine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1192152-97-8, known as 5-[(tert-butoxy)carbonyl]pyrazine-2-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazine derivatives, which have garnered considerable attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 5-[(tert-butoxy)carbonyl]pyrazine-2-carboxylic acid features a pyrazine ring substituted with a tert-butoxycarbonyl (BOC) group at the 5-position and a carboxylic acid group at the 2-position. These functional groups endow the molecule with unique chemical properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 5-[(tert-butoxy)carbonyl]pyrazine-2-carboxylic acid in drug discovery. Researchers have explored its role as a precursor for bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The BOC group, a well-known protecting group in organic synthesis, facilitates the construction of complex molecules by enabling selective reactivity during multi-step synthesis. This makes 5-[(tert-butoxy)carbonyl]pyrazine-2-carboxylic acid an indispensable intermediate in modern medicinal chemistry.

In addition to its role in drug development, 5-[(tert-butoxy)carbonyl]pyrazine-2-carboxylic acid has been investigated for its applications in materials science. The pyrazine ring, with its conjugated π-system, exhibits interesting electronic properties that make it suitable for use in organic electronics. Recent research has demonstrated that derivatives of this compound can be incorporated into semiconducting materials, potentially enhancing their performance in electronic devices such as organic field-effect transistors (OFETs). These findings underscore the versatility of 5-[(tert-butoxy)carbonyl]pyrazine-2-carboxylic acid across multiple disciplines.

The synthesis of 5-[(tert-butoxy)carbonyl]pyrazine-2-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of appropriate starting materials followed by functionalization to introduce the BOC and carboxylic acid groups. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and scalability of these processes. This has made 5-[(tert-butoxy)carbonyl]pyrazine-2-carboxylic acid more accessible for both academic and industrial applications.

From an environmental perspective, the development of sustainable synthetic routes for 5-[(tert-butoxy)carbonyl]pyrazine-2-carboxylic acid is a growing area of interest. Researchers are exploring green chemistry approaches, such as using biodegradable solvents or catalyzing reactions with renewable energy sources, to reduce the ecological footprint of its production. These efforts align with global initiatives to promote environmentally friendly chemical manufacturing practices.

In conclusion, 5-[(tert-butoxy)carbonyl]pyrazine-2-carboxylic acid (CAS No. 1192152-97-) stands out as a versatile and valuable compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique structure and functional groups make it an essential tool for chemists and researchers across various fields. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.